Cas no 137339-65-2 (L-Phenylalanine,L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-a-aspartyl-L-lysyl-L-tyrosyl-L-a-glutamyl-L-prolyl-)

• Product Name: L-Phenylalanine,L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-a-aspartyl-L-lysyl-L-tyrosyl-L-a-glutamyl-L-prolyl-
• CAS No: 137339-65-2
• MF: C₈₁H₁₁₈N₂₀O₂₃
• MW: 1739.92383909225
• MDL: MFCD00133815
• CID: 153472
• PubChem ID: 24899735
• Update Time: 2025-04-19

L-Phenylalanine,L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-a-aspartyl-L-lysyl-L-tyrosyl-L-a-glutamyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-a-aspartyl-L-lysyl-L-tyrosyl-L-a-glutamyl-L-prolyl-
• Thrombin Receptor Agonist
• L-Phenylalanine,L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-L-asparaginyl-L-prolyl-L-as...
• SER-PHE-LEU-LEU-ARG-ASN-PRO-ASN-ASP-LYS-TYR-GLU-PRO-PHE
• Thrombin Receptor Agonist Peptide
• TRAP-14
• TRAP-14, Thrombin Receptor Activator Peptide 14, PAR-1 (1-14) (human)
• Thrombin Receptor Activator
• Thrombin Receptor Activator Peptide
• TRAP
• SFLLRNPNDKYEPF
• NCGC00167230-01
• CHEMBL3184672
• TRAP; ThroMbin Receptor Agonist Peptide
• AS-69870
• Thrombin receptor agonist peptide (42-55)
• 137339-65-2
• TRP42/55
• Thrombin receptor peptide (42-55)
• PD077219
• Res (42-55)
• AKOS024456449
• Trap-14 peptide
• Thrombin Receptor Agonist - CAS 137339-65-2
• Trp (42-55)
• SFLL
• L-Phenylalanine, L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alpha-aspartyl-L-lysyl-L-tyrosyl-L-alpha-glutamyl-L-prolyl-
• TRAP-14 trifluoroacetate salt
• DA-78583

• MDL： MFCD00133815
• Inchi： 1S/C81H118N20O23/c1-43(2)34-53(93-71(114)54(35-44(3)4)94-73(116)55(92-67(110)49(83)42-102)36-45-16-7-5-8-17-45)70(113)90-51(21-13-31-88-81(86)87)69(112)98-59(40-64(85)105)79(122)101-33-15-22-61(101)76(119)97-57(39-63(84)104)74(117)96-58(41-66(108)109)75(118)89-50(20-11-12-30-82)68(111)95-56(37-47-24-26-48(103)27-25-47)72(115)91-52(28-29-65(106)107)78(121)100-32-14-23-62(100)77(120)99-60(80(123)124)38-46-18-9-6-10-19-46/h5-10,16-19,24-27,43-44,49-62,102-103H,11-15,20-23,28-42,82-83H2,1-4H3,(H2,84,104)(H2,85,105)(H,89,118)(H,90,113)(H,91,115)(H,92,110)(H,93,114)(H,94,116)(H,95,111)(H,96,117)(H,97,119)(H,98,112)(H,99,120)(H,106,107)(H,108,109)(H,123,124)(H4,86,87,88)/t49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-/m0/s1
• InChI Key： OXHYRVSBKWIFES-WWSDOYNLSA-N
• SMILES： O=C([C@H](CCC(=O)O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CCCCN)NC([C@H](CC(=O)O)NC([C@H](CC(N)=O)NC([C@@H]1CCCN1C([C@H](CC(N)=O)NC([C@H](CCCNC(=N)N)NC([C@H](CC(C)C)NC([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CO)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 1738.87000
• Monoisotopic Mass: 1738.86787
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 43
• Heavy Atom Count: 124
• Rotatable Bond Count: 67
• Complexity: 3670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -7.4
• Topological Polar Surface Area: 713

Experimental Properties

• Color/Form: solid
• Density: 1.0000
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: biological extracorporealIn Vitro:DMSOsolubility100 mg/mL(57.47 mM;Need ultrasonic)H2O : ≥ 50 mg/mL(28.74 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 713.20000
• LogP: 2.88170
• Solubility: Not determined

L-Phenylalanine,L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-a-aspartyl-L-lysyl-L-tyrosyl-L-a-glutamyl-L-prolyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 61
• Safety Instruction： 53-45
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents